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Compound of Interest

Compound Name: ro 64-5229

Cat. No.: B1680700 Get Quote

Topic: Preparation of a Stock Solution of Ro 64-5229

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ro 64-5229 is a potent and selective, non-competitive antagonist for the metabotropic

glutamate receptor 2 (mGluR2).[1][2][3] It functions as a negative allosteric modulator (NAM),

binding to a site distinct from the glutamate binding site to inhibit receptor activity.[4][5] Studies

have also characterized it as an inverse agonist, capable of reducing the basal activity of the

mGluR2 receptor. Given its role in modulating glutamatergic neurotransmission, Ro 64-5229 is

a valuable pharmacological tool for investigating the physiological and pathological roles of

mGluR2, which is implicated in various central nervous system disorders. Accurate preparation

of stock solutions is the first critical step for ensuring reproducible and reliable experimental

results.

Physicochemical and Solubility Data
Proper handling and storage are predicated on the physicochemical properties of the

compound. The quantitative data for Ro 64-5229 are summarized below.
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Property Value Source(s)

Molecular Formula C₁₇H₁₉Cl₂N₃O

Molecular Weight 352.26 g/mol

CAS Number 246852-46-0

Purity ≥98%

Appearance Solid powder -

Storage (Solid) Store at +4°C

Solubility

Soluble to 100 mM in

DMSOSoluble to 100 mM in

ethanol

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol provides a detailed methodology for preparing a 10 mM stock solution of Ro 64-
5229 in DMSO.

3.1. Materials

Ro 64-5229 solid powder (CAS 246852-46-0)

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)
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3.2. Safety Precautions

Always consult the Safety Data Sheet (SDS) for Ro 64-5229 before handling.

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

3.3. Stock Solution Calculation To prepare a stock solution of a specific molarity, use the

following formula:

Volume of Solvent (L) = Mass of Compound (g) / (Molecular Weight ( g/mol ) x Desired

Concentration (mol/L))

Molecular Weight (MW): 352.26 g/mol

Desired Concentration: 10 mM = 0.01 mol/L

For preparing a 10 mM stock solution from 1 mg of Ro 64-5229:

Mass = 1 mg = 0.001 g

Volume of DMSO (µL) = (0.001 g / (352.26 g/mol x 0.01 mol/L)) * 1,000,000 µL/L

Volume of DMSO = 283.88 µL

3.4. Step-by-Step Reconstitution Protocol

Equilibration: Allow the vial of Ro 64-5229 powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of Ro 64-5229 powder (e.g., 1 mg) and

place it into a sterile microcentrifuge tube. For pre-weighed amounts from the manufacturer,

this step can be skipped.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO (e.g., 283.9 µL for 1 mg) to the tube containing the compound.
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Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved.

Solubility Enhancement (if necessary): If the compound does not fully dissolve, briefly warm

the solution to 37°C or sonicate in an ultrasonic bath for a few minutes to aid dissolution.

Visually inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots of the stock solution at -20°C or -80°C for long-term stability. For

short-term storage, +4°C is acceptable, but refer to the manufacturer's specific

recommendations.

Visualizations: Workflows and Signaling Pathways
4.1. Experimental Workflow: Stock Solution Preparation
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Workflow for preparing Ro 64-5229 stock solution.
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4.2. Signaling Pathway: mGluR2 Inhibition by Ro 64-5229
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Ro 64-5229 allosterically inhibits Gi/o-coupled mGluR2 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. Ro 64-5229 | Glutamate (Metabotropic) Group II Receptors | Tocris Bioscience
[tocris.com]

3. scbt.com [scbt.com]

4. Conformational dynamics between transmembrane domains and allosteric modulation of a
metabotropic glutamate receptor | eLife [elifesciences.org]

5. files.core.ac.uk [files.core.ac.uk]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1680700?utm_src=pdf-body
https://www.benchchem.com/product/b1680700?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680700?utm_src=pdf-body
https://www.benchchem.com/product/b1680700?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/cn/products/ro-64-5229_2913
https://www.tocris.com/products/ro-64-5229_2913
https://www.tocris.com/products/ro-64-5229_2913
https://www.scbt.com/p/ro-64-5229-246852-46-0
https://elifesciences.org/articles/45116
https://elifesciences.org/articles/45116
https://files.core.ac.uk/download/pdf/215483279.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Ro 64-5229].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680700#how-to-prepare-a-stock-solution-of-ro-64-
5229]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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